Cas no 69239-15-2 (1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one)

1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one structure
69239-15-2 structure
Product Name:1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
CAS No:69239-15-2
MF:C15H14O3
MW:242.269864559174
CID:973325
PubChem ID:927799
Update Time:2025-04-19

1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentadien-3-one, 1,5-bis(5-methyl-2-furanyl)-
    • AKOS027257316
    • 1, 1,5-bis(5-methyl-2-furanyl)-
    • NSC-339622
    • 69239-15-2
    • 1,5-bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
    • NSC339622
    • STL512522
    • (1E,4E)-1,5-bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
    • 1,5-Bis(5-methylfuran-2-yl)penta-1,4-dien-3-one
    • Inchi: 1S/C15H14O3/c1-11-3-7-14(17-11)9-5-13(16)6-10-15-8-4-12(2)18-15/h3-10H,1-2H3/b9-5+,10-6+
    • InChI Key: PISDKWAWFIZQNA-NXZHAISVSA-N
    • SMILES: O1C(C)=CC=C1/C=C/C(/C=C/C1=CC=C(C)O1)=O

Computed Properties

  • Exact Mass: 242.094
  • Monoisotopic Mass: 242.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.148
  • Boiling Point: 368.9°C at 760 mmHg
  • Flash Point: 174.8°C
  • Refractive Index: 1.596
  • PSA: 43.35000
  • LogP: 3.78510
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.